4,4-Dimethyloxazolidine-2,5-dione

• CAS No.: 5839-88-3
• Molecular Formula: C21H14BrFN2O3
• Molecular Weight: 441.2 g/mol
• IUPAC Name: 4,4-dimethyl-1,3-oxazolidine-2,5-dione
• InChI: InChI=1S/C5H7NO3/c1-5(2)3(7)9-4(8)6-5/h1-2H3,(H,6,8)
• InChI Key: NQJCXUZVNLXRIL-UHFFFAOYSA-N
• SMILES: CC1(C(=O)OC(=O)N1)C
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(O2)C=CC(=C3)NC(=O)COC4=CC=C(C=C4)Br)F

Description

4,4-Dimethyloxazolidine-2,5-dione is a chemical compound with the molecular formula C5H7NO3 and a molecular weight of 129.11. It is also known by its CAS number 5839-88-3.

Molecular Structure Analysis

The molecular structure of this compound consists of a five-membered ring containing one nitrogen atom, one oxygen atom, and three carbon atoms. Two of the carbon atoms are substituted with methyl groups.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, it has been used as an electrolyte additive in lithium-ion batteries. It forms part of the solid electrolyte interphase, which is crucial for battery performance.

Physical and Chemical Properties Analysis

This compound has a predicted density of 1.204±0.06 g/cm3 and a predicted pKa of 9.44±0.40.

Safety and Hazards

While specific safety and hazard information for 4,4-Dimethyloxazolidine-2,5-dione is not available, it is generally recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Personal protective equipment should be used when handling this compound.